![molecular formula C19H16Cl2N2O3 B2397060 Ethyl 7-chloro-4-((3-chlorobenzyl)amino)-2-oxo-1,2-dihydroquinoline-3-carboxylate CAS No. 1189722-83-5](/img/structure/B2397060.png)
Ethyl 7-chloro-4-((3-chlorobenzyl)amino)-2-oxo-1,2-dihydroquinoline-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound you mentioned is a derivative of quinoline, which is a heterocyclic aromatic organic compound. It appears to have a benzylamino group and a carboxylate ester group attached to the quinoline core. Quinoline derivatives are known to have various biological activities and are used in the design of bioactive compounds .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the quinoline core, along with the benzylamino and carboxylate ester groups. The exact structure could be elucidated using techniques like FTIR, NMR, and mass spectrometry .Scientific Research Applications
Antimicrobial Activity
This compound is a derivative of 7-chloro-4-aminoquinoline, which has been found to have significant antimicrobial activity . The most active ones displayed MIC values in the range of 1.5 to 12.5 µg/mL . However, they displayed no antifungal activity .
Antiviral Properties
4-Aminoquinoline nucleus, a part of this compound, has been used in designing bioactive compounds displaying anti-virulence , and anti-viral activities.
Antimalarial Applications
The 4-Aminoquinoline nucleus is also used in the design of antimalarial drugs .
Anti-leishmanial Applications
Compounds with a 4-Aminoquinoline nucleus have been found to have anti-leishmanial properties .
Anti-platelet Aggregation
4-Aminoquinoline nucleus has been found to have anti-platelet aggregation properties .
Anti-inflammatory and Immune-modulatory Applications
Compounds with a 4-Aminoquinoline nucleus have been found to have anti-inflammatory, immune-modulatory , and anticancer activities.
Mechanism of Action
Future Directions
properties
IUPAC Name |
ethyl 7-chloro-4-[(3-chlorophenyl)methylamino]-2-oxo-1H-quinoline-3-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16Cl2N2O3/c1-2-26-19(25)16-17(22-10-11-4-3-5-12(20)8-11)14-7-6-13(21)9-15(14)23-18(16)24/h3-9H,2,10H2,1H3,(H2,22,23,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPLQLHSHBJIDBX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C2=C(C=C(C=C2)Cl)NC1=O)NCC3=CC(=CC=C3)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16Cl2N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.2 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 7-chloro-4-((3-chlorobenzyl)amino)-2-oxo-1,2-dihydroquinoline-3-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.